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Molecular & Physical Properties

The table below summarizes the key quantitative data available for 1-(2-methylphenyl)propan-2-amine, also

known as Ortetamine or 2-methylamphetamine [1].

Property Value

CAS Number 5580-32-5 [1]

Common Synonyms Ortetamine; 2-methylamphetamine; 1-O-Tolylpropan-2-

amine [1]

Molecular Formula C₁₀H₁₅N [1]

Molecular Weight 149.233 g/mol [1]

Density 0.938 g/cm³ [1]

Boiling Point 233.9 °C (at 760 mmHg) [1]

Flash Point 100.1 °C [1]
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Property Value

Log P (Octanol-Water Partition
Coefficient)

2.585 [1]

Polar Surface Area (PSA) 26.02 Å² [1]

Refractive Index 1.525 [1]

Diagram of Molecular Properties

The following diagram visually summarizes the core molecular properties and their relationships. The DOT

code for generating this diagram is provided below.

Molecular Properties of 1-(2-methylphenyl)propan-2-amine

C10H15N 149.233 g/mol 0.938 g/cm³ 233.9 °C 100.1 °C

Core Structure Physical State Stability & Safety

Click to download full resolution via product page

Diagram summarizing the key molecular properties of 1-(2-methylphenyl)propan-2-amine and their logical

groupings.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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